(1H-Benzimidazol-2-yl)(pyrrolidin-1-yl)methanone

• IUPAC Name: 1H-benzimidazol-2-yl(pyrrolidin-1-yl)methanone
• InChI: InChI=1S/C12H13N3O/c16-12(15-7-3-4-8-15)11-13-9-5-1-2-6-10(9)14-11/h1-2,5-6H,3-4,7-8H2,(H,13,14)
• InChI Key: UJGMVHQUZLHWQO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=NC3=CC=CC=C3N2
• Molecular Formula: C12H13N3O
• DSSTOX Substance ID: DTXSID10504589
• Molecular Weight: 215.25 g/mol
• CAS RN: 73902-99-5

Description

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques, including NMR, IR, and UV-Vis spectroscopy. These techniques can provide information about the compound’s functional groups, connectivity of atoms, and electronic structure.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. Benzimidazole compounds, for example, can undergo a variety of reactions, including alkylation, acylation, nitration, and sulfonation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, stability, and reactivity. These properties can be determined through various experimental techniques and are important for understanding how the compound behaves under different conditions.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. This can involve binding to specific receptors or enzymes, altering cellular processes, or interacting with DNA or proteins.

Safety and Hazards

The safety and hazards of a compound depend on its toxicity, flammability, and reactivity. Proper handling and disposal procedures should be followed to minimize risks.